Cas no 234450-33-0 ({3-(trifluoromethyl)sulfanylphenyl}methanamine)

• Product Name: {3-(trifluoromethyl)sulfanylphenyl}methanamine
• CAS No: 234450-33-0
• MF: C₈H₈F₃NS
• MW: 207.216031074524
• MDL: MFCD00236344
• CID: 245401
• PubChem ID: 2777873
• Update Time: 2025-06-18

{3-(trifluoromethyl)sulfanylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-[(trifluoromethyl)thio]-
• 1-{3-[(Trifluoromethyl)thio]phenyl}methanamine
• 3-(Trifluoromethylthio)benzylamine
• DTXSID00380692
• SCHEMBL5729617
• 3-[(Trifluoromethyl)thio]benzylamine
• FT-0613967
• EN300-842203
• Benzenemethanamine, 3-[(trifluoromethyl)thio]-
• [3-(trifluoromethylsulfanyl)phenyl]methanamine
• YPPYNSNXKGEPFF-UHFFFAOYSA-N
• 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}methanamine
• MFCD00236344
• 234450-33-0
• SB78009
• TS-00385
• 3-(TRIFLUOROMETHYLTHIO)BENZYLAMINE, 97
• (3-((Trifluoromethyl)thio)phenyl)methanamine
• CS-0269256
• {3-[(trifluoromethyl)sulfanyl]phenyl}methanamine
• AKOS025393635
• F75328
• {3-(trifluoromethyl)sulfanylphenyl}methanamine
• 3-[(Trifluoromethyl)sulphanyl]benzylamine

• MDL： MFCD00236344
• Inchi： 1S/C8H8F3NS/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-4H,5,12H2
• InChI Key： YPPYNSNXKGEPFF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 207.03304
• Monoisotopic Mass: 207.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02

{3-(trifluoromethyl)sulfanylphenyl}methanamine Security Information

• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45